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Compound of Interest

Compound Name: 4-Pentylphenol-d11

Cat. No.: B15553764 Get Quote

This guide provides a comprehensive overview of the safety data for 4-Pentylphenol-d11,

compiled for researchers, scientists, and professionals in drug development. The information is

based on the safety data sheet of the non-deuterated analogue, 4-Pentylphenol, as specific,

detailed toxicological data for the deuterated compound is limited. The primary chemical

hazards are associated with the parent molecule, and deuterium labeling is not expected to

significantly alter these properties.

Section 1: Chemical Identification and Physical
Properties
4-Pentylphenol-d11 is a deuterated form of 4-Pentylphenol. Below are its key identifying and

physical properties.
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Property Value

Chemical Name 4-Pentylphenol-d11

Synonyms 4-n-Pentyl-d11-phenol, 4-n-Amylphenol-d11

CAS Number 1219805-30-7[1][2][3][4]

Molecular Formula C₁₁D₁₁H₅O[1]

Molecular Weight 175.31 g/mol

Appearance
Colorless needles or beige solid (for non-

deuterated form)

Density 0.960 g/mL at 20 °C (for non-deuterated form)

Purity ≥98 atom % D, min 98% Chemical Purity

Section 2: Hazard Identification and Classification
4-Pentylphenol is classified as a hazardous substance. The following table summarizes its

hazard statements and classifications according to the Globally Harmonized System (GHS).

Hazard Class GHS Classification

Skin Corrosion/Irritation
Category 1B (H314): Causes severe skin burns

and eye damage

Serious Eye Damage/Eye Irritation Category 1 (H318): Causes serious eye damage

Acute Oral Toxicity Category 3 (H301): Toxic if swallowed

Hazardous to the Aquatic Environment, Chronic
Category 2 (H411): Toxic to aquatic life with long

lasting effects

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage
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H301: Toxic if swallowed

H411: Toxic to aquatic life with long lasting effects

Section 3: First-Aid Measures
Immediate medical attention is required in case of exposure. The following are first-aid

recommendations.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Immediately call a POISON

CENTER or doctor/physician.

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Immediate medical attention is

required.

Section 4: Handling and Storage
Proper handling and storage procedures are crucial to ensure safety.

Handling:
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Wear personal protective equipment/face protection.

Use only under a chemical fume hood.

Do not breathe mist, vapors, or spray.

Do not get in eyes, on skin, or on clothing.

Do not ingest.

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store in a corrosive area.

Store locked up.

Section 5: Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-Pentylphenol-
d11.
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Protection Type Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Follow the OSHA respirator regulations found in

29 CFR 1910.134 or European Standard EN

149. Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.

Visualizations
Experimental Workflow: Safe Handling Protocol
The following diagram outlines the standard workflow for safely handling 4-Pentylphenol-d11
in a laboratory setting.

Preparation Handling Post-Handling

Review SDS Don PPE Work in Fume Hood Weigh/Transfer Decontaminate Workspace Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Safe handling workflow for 4-Pentylphenol-d11.

Logical Relationship: First-Aid Response to Exposure
This diagram illustrates the immediate first-aid actions to be taken in case of accidental

exposure to 4-Pentylphenol-d11.
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Exposure Event

Immediate Actions

Medical Attention

Accidental Exposure

Skin Contact:
Remove contaminated clothing,

wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth, do NOT

induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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